Cas no 1796970-46-1 (1-(4-ethylbenzenesulfonyl)-3-(2-methylpropanesulfonyl)azetidine)

• Product Name: 1-(4-ethylbenzenesulfonyl)-3-(2-methylpropanesulfonyl)azetidine
• CAS No: 1796970-46-1
• MF: C₁₅H₂₃NO₄S₂
• MW: 345.477421998978
• CID: 5371039
• Update Time: 2025-05-30

1-(4-ethylbenzenesulfonyl)-3-(2-methylpropanesulfonyl)azetidine Chemical and Physical Properties

Names and Identifiers

• 1-[(4-Ethylphenyl)sulfonyl]-3-[(2-methylpropyl)sulfonyl]azetidine
• 1-(4-ethylbenzenesulfonyl)-3-(2-methylpropanesulfonyl)azetidine

• Inchi： 1S/C15H23NO4S2/c1-4-13-5-7-14(8-6-13)22(19,20)16-9-15(10-16)21(17,18)11-12(2)3/h5-8,12,15H,4,9-11H2,1-3H3
• InChI Key： JTWLYLHYYAHBLV-UHFFFAOYSA-N
• SMILES： N1(S(C2=CC=C(CC)C=C2)(=O)=O)CC(S(CC(C)C)(=O)=O)C1

Experimental Properties

• Density: 1.30±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 530.8±60.0 °C(Predicted)
• pka: -7.61±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 1-(4-ethylbenzenesulfonyl)-3-(2-methylpropanesulfonyl)azetidine

Introduction to 1-(4-ethylbenzenesulfonyl)-3-(2-methylpropanesulfonyl)azetidine (CAS No. 1796970-46-1)

1-(4-ethylbenzenesulfonyl)-3-(2-methylpropanesulfonyl)azetidine, identified by the Chemical Abstracts Service Number (CAS No.) 1796970-46-1, is a specialized organic compound that has garnered attention in the field of pharmaceutical chemistry and medicinal research. This azetidine derivative features a unique structural framework, incorporating both aromatic and aliphatic sulfonyl groups, which contributes to its distinctive chemical properties and potential biological activities. The compound's molecular structure consists of a six-membered heterocyclic ring (azetidine) substituted with two sulfonyl groups at specific positions, making it a promising candidate for further investigation in drug discovery and development.

The presence of 4-ethylbenzenesulfonyl and 2-methylpropanesulfonyl moieties in the molecule imparts significant influence on its physicochemical properties, such as solubility, stability, and reactivity. These substituents are known to enhance the compound's binding affinity to biological targets, which is a critical factor in the design of novel therapeutic agents. In recent years, there has been growing interest in sulfonylated azetidines due to their reported efficacy in modulating various biological pathways, including enzyme inhibition and receptor interaction.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 1-(4-ethylbenzenesulfonyl)-3-(2-methylpropanesulfonyl)azetidine and biological macromolecules. Studies have demonstrated that the compound's sulfonyl groups can engage in hydrogen bonding and hydrophobic interactions with target proteins, thereby enhancing its pharmacological activity. For instance, research has suggested that derivatives of this class may exhibit inhibitory effects on certain kinases and proteases, which are implicated in various diseases such as cancer and inflammatory disorders.

The synthesis of 1-(4-ethylbenzenesulfonyl)-3-(2-methylpropanesulfonyl)azetidine involves multi-step organic reactions, including sulfonylation, cyclization, and functional group modifications. The precise control of reaction conditions is essential to achieve high yields and purity levels. Modern synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions, have been employed to streamline the synthesis process and improve efficiency. These techniques not only enhance the scalability of production but also allow for the introduction of additional structural modifications to optimize biological activity.

In vitro studies have revealed that 1-(4-ethylbenzenesulfonyl)-3-(2-methylpropanesulfonyl)azetidine exhibits promising pharmacological profiles. Initial experiments have shown potential anti-inflammatory properties by modulating cytokine production and inhibiting inflammatory signaling pathways. Additionally, preliminary data suggest that the compound may possess antimicrobial activity against certain resistant strains of bacteria. These findings underscore the compound's therapeutic potential and justify further exploration in preclinical models.

The development of novel drug candidates requires rigorous evaluation of their safety profiles before transitioning to clinical trials. Toxicological assessments have been conducted on 1-(4-ethylbenzenesulfonyl)-3-(2-methylpropanesulfonyl)azetidine to assess its acute and chronic toxicity. Preliminary results indicate that the compound exhibits low toxicity at moderate doses, suggesting its safety for further pharmacological investigation. However, comprehensive toxicological studies are necessary to fully characterize its safety profile and identify any potential adverse effects.

The integration of artificial intelligence (AI) and machine learning (ML) technologies has revolutionized drug discovery by enabling rapid screening of large chemical libraries for potential hits. AI-driven platforms can predict the biological activity of compounds like 1-(4-ethylbenzenesulfonyl)-3-(2-methylpropanesulfonyl)azetidine based on their structural features, thereby accelerating the identification of lead compounds for further optimization. These computational tools have already been utilized to identify novel analogs with enhanced potency and selectivity.

The pharmaceutical industry continues to invest in innovative approaches to address unmet medical needs. The unique structural features of 1-(4-ethylbenzenesulfonyl)-3-(2-methylpropanesulfonyl)azetidine make it an attractive candidate for developing new therapeutics targeting complex diseases. Ongoing research aims to elucidate its mechanism of action and explore its potential in treating conditions such as neurodegenerative disorders and autoimmune diseases. Collaborative efforts between academic researchers and industry scientists are essential to translate these findings into tangible therapeutic benefits for patients.

Future directions in the study of 1-(4-ethylbenzenesulfonyl)-3-(2-methylpropanesulfonyl)azetidine include exploring its role in combination therapies with other drugs or small molecules. Such combinations may enhance therapeutic efficacy while minimizing side effects. Additionally, investigating the compound's pharmacokinetic properties will provide valuable insights into its absorption, distribution, metabolism, excretion (ADME), and potential drug-drug interactions.

The versatility of 1-(4-ethylbenzenesulfonyl)-3-(2-methylpropanesulfonyl)azetidine extends beyond pharmaceutical applications; it also holds promise in materials science and industrial chemistry. Its unique structural motifs could inspire novel polymers or functional materials with tailored properties. As research progresses, interdisciplinary approaches will continue to uncover new applications for this compound.